![molecular formula C11H17NO B1423112 2-(5-Ethylfuran-2-yl)piperidine CAS No. 1270404-67-5](/img/structure/B1423112.png)
2-(5-Ethylfuran-2-yl)piperidine
Overview
Description
“2-(5-Ethylfuran-2-yl)piperidine” is a chemical compound with the molecular formula C11H17NO . It is not intended for human or veterinary use and is used for research purposes.
Synthesis Analysis
Piperidine derivatives, such as “2-(5-Ethylfuran-2-yl)piperidine”, have been synthesized through various methods. One approach involves the N-heterocyclization of primary amines with diols . Another method involves the hydrogenation of pyridine in the presence of a catalyst such as Raney Nickel .Molecular Structure Analysis
The molecular structure of “2-(5-Ethylfuran-2-yl)piperidine” consists of a piperidine ring attached to a 5-ethylfuran-2-yl group .Physical And Chemical Properties Analysis
“2-(5-Ethylfuran-2-yl)piperidine” is a liquid at room temperature . It has a molecular weight of 179.26 g/mol .Scientific Research Applications
Pesticides and Insecticides
Piperidine derivatives have shown biological activity against pests and can be used in creating various pesticides and insecticides .
Anticancer Agents
Some piperidine-embedded compounds have been synthesized with good activity on androgen-refractory cancer cell lines (ARPC), suggesting potential use in cancer treatment .
Pharmaceutical Synthesis
Piperidine derivatives are involved in intra- and intermolecular reactions leading to the formation of various pharmaceuticals, including substituted piperidines and piperidinones .
Anticancer Biological Processes
Piperine and piperidine can induce several anticancer biological processes, such as ROS release and activation of caspase-induced cell apoptosis .
Drug Development
There has been recent progress in developing new drugs from both natural and synthetic piperidine derivatives, indicating a broad range of pharmacological applications .
Safety and Hazards
Mechanism of Action
Target of Action
It is known that piperidine derivatives, which include 2-(5-ethylfuran-2-yl)piperidine, play a significant role in the pharmaceutical industry . For instance, the benzyl-piperidine group is often necessary for the successful inhibition of cholinesterase receptors .
Mode of Action
For example, the benzyl-piperidine group provides good binding to the catalytic site of the AChE enzyme, interacting with Trp84, Trp279, Phe330, and Phe331 .
Biochemical Pathways
For instance, piperine, a piperidine derivative, shows powerful antioxidant action because of its capability of hindering or suppressing free radicals .
Result of Action
For example, piperine, a piperidine derivative, exhibits pleiotropic properties like antioxidant, anticancer, anti-inflammatory, antihypertensive, hepatoprotective, and neuroprotective activities .
properties
IUPAC Name |
2-(5-ethylfuran-2-yl)piperidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO/c1-2-9-6-7-11(13-9)10-5-3-4-8-12-10/h6-7,10,12H,2-5,8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSUGMXOQESWPEZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(O1)C2CCCCN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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